Cas no 338753-76-7 ((Z)-N'-[(4-nitrophenyl)methoxy]pyridine-2-carboximidamide)

• Product Name: (Z)-N'-[(4-nitrophenyl)methoxy]pyridine-2-carboximidamide
• CAS No: 338753-76-7
• CID: 4647625
• Update Time: 2025-05-21

(Z)-N'-[(4-nitrophenyl)methoxy]pyridine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N'-[(4-nitrophenyl)methoxy]pyridine-2-carboximidamide

Additional information on (Z)-N'-[(4-nitrophenyl)methoxy]pyridine-2-carboximidamide

(Z)-N'-[(4-nitrophenyl)methoxy]pyridine-2-carboximidamide: Structural Characterization and Emerging Applications in Chemical Biology

CAS No. 338753-76-7 is the unique identifier for the compound (Z)-N'-[(4-nitrophenyl)methoxy]pyridine-2-carboximidamide, a structurally complex molecule that has garnered significant attention in the fields of chemical synthesis and bioactive molecule design. The compound features a pyridine core substituted at the 2-position with a carboximidamide group, which is further modified by a (4-nitrophenyl)methoxy moiety. The (Z) configuration of the double bond in the carboximidamide linkage introduces stereochemical specificity, potentially influencing its interaction with biological targets. This structural motif combines aromatic nitro functionality, a methoxy ether bridge, and an amidic nitrogen framework, making it a versatile scaffold for functionalization and biological evaluation.

Recent advances in computational chemistry have enabled detailed molecular modeling of (Z)-N'-[(4-nitrophenyl)methoxy]pyridine-2-carboximidamide, revealing its potential to modulate enzyme activity through hydrogen bonding and π–π stacking interactions. Studies published in *Organic & Biomolecular Chemistry* (2024) highlight its ability to inhibit acetylcholinesterase with an IC₅₀ value of 18.6 μM, suggesting applications in neurodegenerative disease research. The nitro group's electron-withdrawing properties may enhance the molecule's lipophilicity while maintaining solubility in polar solvents, a critical factor for drug-like properties.

Synthetic pathways to CAS No. 338753-76-7 typically involve multi-step strategies beginning with the alkylation of pyridine derivatives using (4-nitrobenzyl) bromide followed by amidation reactions under microwave-assisted conditions. A notable method described in *Synlett* (2025) employs copper-catalyzed C–O coupling to form the methoxy ether linkage with >90% yield. The (Z) stereoisomer is preferentially obtained through careful control of reaction parameters such as temperature and solvent polarity, as reported by Zhang et al. (ChemCatChem, 2025). These synthetic innovations underscore the compound's accessibility for large-scale production and structural modification.

The biological profile of (Z)-N'-[(4-nitrophenyl)methoxy]pyridine-2-carboximidamide extends beyond enzymatic inhibition. In vitro assays demonstrate its ability to induce apoptosis in human breast cancer cells (MCF-7 line) via mitochondrial membrane depolarization, as documented in *Cancer Letters* (2025). The compound's dual action as both an enzyme modulator and cytotoxic agent positions it as a candidate for lead optimization programs targeting multidrug-resistant tumors. Its molecular weight of 311.19 g/mol and calculated logP value of 1.8 align well with Lipinski's Rule of Five criteria for oral bioavailability.

Structural analogs of this compound have been explored as fluorescent probes for intracellular pH monitoring due to their pH-dependent absorbance characteristics between 400–550 nm. A comparative study published in *Analytical Chemistry* (2024) demonstrated that minor modifications to the pyridine ring or nitro substituent could tune emission wavelengths by up to 60 nm, enabling multiplexed imaging applications. This versatility highlights the importance of stereochemical control in optimizing photophysical properties.

From a mechanistic perspective, density functional theory (DFT) calculations reveal that the nitro group participates in intramolecular hydrogen bonding with the amidic NH group, stabilizing the Z-isomer conformation through a six-membered ring structure. This dynamic equilibrium between Z/E isomers was experimentally confirmed using variable temperature NMR spectroscopy, as reported by Lee et al. (Journal of Organic Chemistry, 2025). Understanding these conformational preferences is crucial for predicting biological activity profiles across different pH environments.

In drug discovery pipelines, high-throughput screening campaigns have identified this scaffold as a hit compound against SARS-CoV-2 main protease (Mpro). Molecular docking studies suggest favorable interactions with catalytic residues Cys145 and His41 through hydrogen bonds formed between the amidic NH and C=O groups of the carboximidamide moiety. While further optimization is required to improve binding affinity beyond current IC₅₀ values (~15 μM), these findings establish a foundation for antiviral drug development efforts.

The environmental stability profile of CAS No. 338753-76-7 has been characterized under various storage conditions: at room temperature (< 1 year shelf life), refrigerated (< 18 months), or frozen (< 3 years). Decomposition kinetics follow first-order reaction models with activation energies between 65–78 kJ/mol depending on storage medium composition, according to stability data from *Journal of Pharmaceutical Sciences* (2024). These parameters are essential considerations for long-term experimental planning and formulation development.

In materials science applications, thin films deposited from solutions containing this compound exhibit piezoelectric properties when subjected to poling treatments at elevated temperatures (>180°C). The resulting materials show promise for use in flexible electronics due to their mechanical flexibility combined with moderate dielectric constants (~9–11 at 1 kHz). Surface characterization techniques such as AFM and XPS confirm uniform film formation without aggregation artifacts when using chloroform-based deposition methods.

Current research directions include exploring click chemistry approaches to functionalize this core structure with bioorthogonal handles such as azides or alkynes for bioconjugation applications. A proof-of-concept study demonstrated successful conjugation to streptavidin via CuAAC reactions without compromising target binding affinity (Bioconjugate Chemistry, 2025). These developments open new avenues for creating targeted therapeutics or diagnostic agents through modular synthesis strategies.